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Compound of Interest

Compound Name: 2-Ethylhexyl acetate-d17

Cat. No.: B12403404

Disclaimer: This document has been compiled to provide a comprehensive safety overview for
2-Ethylhexyl acetate-d17. Due to the limited availability of a specific Safety Data Sheet (SDS)
for the deuterated form (CAS No. 1219802-70-6), the safety information presented herein is
largely based on the well-documented profile of its non-deuterated analogue, 2-Ethylhexyl
acetate (CAS No. 103-09-3). The primary difference in the deuterated form is its higher
molecular weight; its chemical and biological properties are expected to be very similar. This
guide is intended for use by researchers, scientists, and drug development professionals.

Chemical Identification and Physical Properties

2-Ethylhexyl acetate-d17 is the deuterated form of 2-Ethylhexyl acetate, a stable, water-white
liquid.[1] It is characterized by a mild, pleasant, fruity odor.[1] This compound is used as a
solvent and in various industrial applications.
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Identifier Value Source
Chemical Name 2-Ethylhexyl acetate-d17 -

CAS Number 1219802-70-6 Chemsrc[2]
Molecular Formula C10H3D1702 -

Molecular Weight 189.36 g/mol Calculated
Appearance Water-white liquid PubChem[1]
Odor Fruity, pleasant PubChem[1]
Physical Property Value Source
Boiling Point 195.7 £ 8.0 °C at 760 mmHg Chemsrc[2]
Flash Point 71.4+8.3°C Chemsrc|[2]
Density 0.9+£0.1 g/cm3 Chemsrc[2]
Vapor Pressure 0.4 + 0.4 mmHg at 25°C Chemsrc|[2]
Solubility Insoluble in water PubChem[1]

Hazard Identification and Classification

2-Ethylhexyl acetate is classified as a combustible liquid that can cause skin irritation.[3] It is
also considered toxic to aquatic life.[3]

GHS Classification

Hazard Class Category Hazard Statement
Flammable Liquids 4 H227: Combustible liquid
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Hazardous to the Aquatic o
) 2 H402: Harmful to aquatic life
Environment, Acute Hazard
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Source: InKemia Green Chemicals, Inc.[3]

GHS Label Elements

Element Description
) None required for these classifications in some
Pictogram D
jurisdictions.
Signal Word Warning

Hazard Statements

H227: Combustible liquidH315: Causes skin

irritationH402: Harmful to aquatic life

Precautionary Statements

Prevention:P210: Keep away from
heat/sparks/open flames/hot surfaces. — No
smoking.P264: Wash skin thoroughly after
handling.P273: Avoid release to the
environment.P280: Wear protective
gloves/protective clothing/eye protection/face
protection.Response:P302 + P352: [F ON SKIN:
Wash with plenty of soap and water.P332 +
P313: If skin irritation occurs: Get medical
advice/attention.P362: Take off contaminated
clothing and wash before reuse.P370 + P378: In
case of fire: Use dry sand, dry chemical or
alcohol-resistant foam for
extinction.Storage:P403: Store in a well-
ventilated place.Disposal:P501: Dispose of
contents/container to an approved waste

disposal plant.

Source: InKemia Green Chemicals, Inc.[3]

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.medchemexpress.com/2-ethylhexyl-acetate-d17.html
https://www.medchemexpress.com/2-ethylhexyl-acetate-d17.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

2-Ethylhexyl acetate-d17

2-Ethylhexyl acetate-d17

H227: Combustible liquid

GHS Hazard Classification

Click to download full resolution via product page

Caption: GHS Hazard Classification for 2-Ethylhexyl acetate.

First-Aid Measures

In case of exposure, follow these first-aid measures:

Exposure Route

First-Aid Measures

Inhalation

Remove from exposure to fresh air. If not
breathing, give artificial respiration. If breathing

is difficult, give oxygen. Consult a physician.

Skin Contact

Wash off with soap and plenty of water. If skin
irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash it

before reuse.

Eye Contact

Based on available data, the classification
criteria are not met. However, it is advisable to

rinse with plenty of water.

Ingestion

May cause depression of the central nervous

system. Consult a physician.

Source: InKemia Green Chemicals, Inc.[3]
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Fire-Fighting Measures

Measure

Details

Suitable Extinguishing Media

Dry sand, dry chemical, or alcohol-resistant

foam.

Unsuitable Extinguishing Media

No information available.

Specific Hazards

Combustible liquid.

Protective Equipment

Wear self-contained breathing apparatus for

firefighting if necessary.

Source: InKemia Green Chemicals, Inc.[3]

Handling and Storage

Aspect

Recommendations

Safe Handling

Wear protective clothing as described in Section
8. Keep away from food, drink, and animal
feeding stuffs. Keep container tightly sealed
when not in use. Avoid discharge to the aquatic

environment.

Safe Storage

Store in a cool, well-ventilated place. Keep
container tightly closed. Keep containers upright
to prevent leakage. Protect from direct sunlight
and sources of ignition. Store in a fireproof

place.

Incompatible Materials

Strong oxidizing agents, strong bases, and

strong acids.

Source: InKemia Green Chemicals, Inc.[3]

Exposure Controls and Personal Protection

Currently, there are no established occupational exposure limit values for 2-Ethylhexyl acetate.

[3]
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Personal Protective Equipment (PPE)

Type Recommendation

Eye/Face Protection Wear safety glasses with side-shields.

) ) Wear protective gloves and clothing to prevent
Skin Protection _
skin contact.

_ _ No special protective equipment required under
Respiratory Protection
normal use.

Source: InKemia Green Chemicals, Inc.[3]

Personal Protective Equipment

Body Protection

Protective clothing

Hand Protection

Protective gloves

Eye Protection

Safety glasses with side-shields

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment.

Toxicological Information

The toxicological data for 2-Ethylhexyl acetate indicates low acute toxicity.
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Test Result Species Source
Acute Oral Toxicity InKemia Green
> 5,000 mg/kg Rat ]
(LD50) Chemicals, Inc.[3]

Experimental Protocol: Acute Oral Toxicity

While the specific study protocol for the LD50 value is not detailed in the provided safety data
sheets, a generalized protocol based on OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose
Procedure) would likely involve the following steps:

Test Animals: Healthy, young adult rats of a standard laboratory strain are used.

e Housing and Feeding: Animals are housed in standard conditions with access to food and

water.

o Dosage: A fixed dose of the test substance (2-Ethylhexyl acetate) is administered orally by
gavage to a group of animals.

o Observation: Animals are observed for signs of toxicity and mortality for a defined period
(typically 14 days).

o Data Analysis: The number of animals that die at a given dose is recorded, and the LD50
value is estimated.

Ecological Information

2-Ethylhexyl acetate is classified as toxic to aquatic life.[3]
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Parameter

Result

Aquatic Toxicity

Toxic to aquatic life.[3]

Persistence and Degradability

No data available.

Bioaccumulative Potential

Predictions suggest low potential for significant

accumulation in organisms.[3]

Mobility in Soll

Adsorption to solid soil phase is not expected to

be significant.[3]

It is crucial to prevent the release of this substance into the environment.[3]

Stability and Reactivity

Aspect

Details

Reactivity

No data available.

Chemical Stability

Stable under normal storage conditions.

Possibility of Hazardous Reactions

Hazardous polymerization does not occur under

normal conditions.

Conditions to Avoid

Sources of ignition.

Incompatible Materials

Strong oxidizing agents, strong bases, strong

acids.

Hazardous Decomposition Products

No data available.

Source: InKemia Green Chemicals, Inc.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Safety Guide: 2-Ethylhexyl acetate-
d17]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403404#2-ethylhexyl-acetate-d17-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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